Cas no 99-72-9 (2-(4-methylphenyl)propanal)

2-(4-Methylphenyl)propanal is an aromatic aldehyde characterized by its distinct molecular structure, incorporating a methyl-substituted phenyl group and an aldehyde functional group. This compound is primarily utilized in organic synthesis and fragrance applications due to its stable yet reactive aldehyde moiety, which facilitates further chemical modifications. Its methylphenyl substituent enhances lipophilicity, making it suitable for use in hydrophobic matrices. The product exhibits consistent purity and stability under standard storage conditions, ensuring reliable performance in synthetic workflows. Its well-defined chemical properties make it a valuable intermediate for pharmaceuticals, agrochemicals, and specialty chemicals, where precise structural control is critical.

2-(4-methylphenyl)propanal structure

Product Name:2-(4-methylphenyl)propanal

CAS No:99-72-9

MF:C₁₀H₁₂O

MW:148.201683044434

MDL:MFCD00072170

CID:81809

PubChem ID:60990

Update Time:2025-10-29

2-(4-methylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

- 2-p-tolylpropionaldehyde
- p-methylhydratropaldehyde
- 2-(4'-methylphenyl)propionaldehyde
- 2-p-tolylpropan-1-ol
- 2-p-tolylpropanal
- 2-p-Tolyl-propionaldehyd
- 2-p-tolyl-propionaldehyde
- Benzeneethanol,4-dimethyl
- p-Cymen-9-ol
- 2-(p-tolyl)-propionaldehyd
- 2-(p-methylphenyl)propionaldehyde
- 2-(p-tolyl)propanal
- 2-(p-tolyl)propionaldehyde
- 2-(4-methylphenyl)propanal
- MDL： MFCD00072170
- Inchi： 1S/C10H12O/c1-8-3-5-10(6-4-8)9(2)7-11/h3-7,9H,1-2H3
- InChI Key： JTZWVKUZBNHSSW-UHFFFAOYSA-N
- SMILES： CC(C1C=CC(C)=CC=1)C=O

Computed Properties

Exact Mass: 148.08900
Monoisotopic Mass: 148.089
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 123
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1A^2

Experimental Properties

Density: 0.9835 g/cm3 (20 ºC)
Boiling Point: 221-222 ºC
Flash Point: 101.0±10.2 ºC,
Refractive Index: 1.5132 (589.3 nm 20 ºC)
Solubility: Very slightly soluble (0.5 g/l) (25 º C),
PSA: 17.07000
LogP: 2.29740
FEMA: 3078 | 2-(P-TOLYL)PROPIONALDEHYDE

2-(4-methylphenyl)propanal Pricemore >>

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